7-Hydroxydiftalone
Description
7-Hydroxydiftalone is the primary metabolite of diftalone, a non-steroidal anti-inflammatory drug (NSAID) studied for its analgesic and anti-inflammatory properties. Structurally, it features a hydroxyl group at the 7-position of the diftalone backbone, which enhances its solubility and influences its pharmacokinetic profile. In humans, 7-hydroxydiftalone is formed via hepatic metabolism after oral administration of diftalone and is excreted renally. A pivotal study by Buniva et al.
Properties
CAS No. |
54648-83-8 |
|---|---|
Molecular Formula |
C16H12N2O3 |
Molecular Weight |
280.28 g/mol |
IUPAC Name |
5-hydroxy-5,12-dihydrophthalazino[3,2-b]phthalazine-7,14-dione |
InChI |
InChI=1S/C16H12N2O3/c19-14-12-7-3-4-8-13(12)16(21)18-15(20)11-6-2-1-5-10(11)9-17(14)18/h1-8,16,21H,9H2 |
InChI Key |
JDMSLJGYOGKZLD-UHFFFAOYSA-N |
SMILES |
C1C2=CC=CC=C2C(=O)N3N1C(=O)C4=CC=CC=C4C3O |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)N3N1C(=O)C4=CC=CC=C4C3O |
Synonyms |
7-hydroxydiftalone |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Limitations and Gaps
- Limited Comparative Data: Most studies focus on 7-hydroxydiftalone’s pharmacokinetics rather than direct comparisons with structural analogues. Paracetamol remains the only well-characterized comparator in the provided evidence .
- Analytical Challenges: Chemical analyses of metabolites like 7-hydroxydiftalone face challenges in extraction efficiency and matrix interference, as noted in REACH guidance documents .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
